Cas no 124041-18-5 (Hydrazinecarbothioamide,2,2'-(1,2-ethanediylidene)bis[N-[(4-methoxyphenyl)methyl]- (9CI))

• Product Name: Hydrazinecarbothioamide,2,2'-(1,2-ethanediylidene)bis[N-[(4-methoxyphenyl)methyl]- (9CI)
• CAS No: 124041-18-5
• MF: C₂₀H₂₄N₆O₂S₂
• MW: 444.573560714722
• CID: 143105
• PubChem ID: 9589167
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2,2'-(1,2-ethanediylidene)bis[N-[(4-methoxyphenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2,2'-(1,2-ethanediylidene)bis[N-[(4-methoxyphenyl)methyl]- (9CI)
• 1-[(4-methoxyphenyl)methyl]-3-[(E)-[(2E)-2-[(4-methoxyphenyl)methylcarbamothioylhydrazinylidene]ethylidene]amino]thiourea
• Hydrazinecarbothioamide, 2,2'-(1,2-ethanediylidene)bis(N-((4-methoxyphenyl)methyl)-
• 124041-18-5
• BRN 3636600
• 2,2'-(1,2-Ethanediylidene)bis(N-((4-methoxyphenyl)methyl)hydrazinecarbothioamide)

• Inchi： 1S/C20H24N6O2S2/c1-27-17-7-3-15(4-8-17)13-21-19(29)25-23-11-12-24-26-20(30)22-14-16-5-9-18(28-2)10-6-16/h3-12H,13-14H2,1-2H3,(H2,21,25,29)(H2,22,26,30)/b23-11+,24-12+
• InChI Key： NYRLMLIHNWXSOE-ASIDMNOUSA-N
• SMILES： S=C(N/N=C/C=N/NC(NCC1C=CC(=CC=1)OC)=S)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 444.140215
• Monoisotopic Mass: 444.140215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156
• XLogP3: 3

Experimental Properties

• Density: 1.255
• Boiling Point: 608.482°C at 760 mmHg
• Flash Point: 321.798°C
• Refractive Index: 1.624